2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C15H14FNO2S
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 2-(3-fluorophenyl)sulfonyl-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C15H14FNO2S/c16-14-6-3-7-15(10-14)20(18,19)17-9-8-12-4-1-2-5-13(12)11-17/h1-7,10H,8-9,11H2
• InChI Key: LRYCWPRHVGPHAC-UHFFFAOYSA-N
• SMILES: C1CN(CC2=CC=CC=C21)S(=O)(=O)C3=CC=CC(=C3)F

Description

2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline (FIT) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. FIT is a tetrahydroisoquinoline derivative that contains a fluorophenylsulfonyl group, which makes it a valuable chemical entity for medicinal chemistry research.

Mechanism of Action

The mechanism of action of 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline is not fully understood. However, it is believed to act as an allosteric inhibitor by binding to a site on the enzyme or protein that is distinct from the active site. This binding causes a conformational change in the protein, which results in the inhibition of its activity.
Biochemical and Physiological Effects:
2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and improve insulin sensitivity. 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline has also been shown to exhibit neuroprotective effects by reducing neuronal damage and improving cognitive function.

Advantages and Limitations for Lab Experiments

2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. It also exhibits high potency against a variety of enzymes and proteins, making it a valuable tool for drug discovery and development. However, 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research involving 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline. One potential area of research is the development of 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline-based fluorescent probes for the detection of specific enzymes and proteins in living cells. Another area of research is the synthesis of 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline analogs with improved potency and selectivity. 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline may also have potential applications in the treatment of neurodegenerative diseases and cancer, which warrants further investigation.

Synthesis Methods

The synthesis of 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline involves the reaction of 3-fluorobenzenesulfonyl chloride with 1,2,3,4-tetrahydroisoquinoline in the presence of a base such as triethylamine. The reaction yields 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline as a white solid with a high yield of up to 90%.

Scientific Research Applications

2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against a variety of enzymes and proteins, including but not limited to, protein kinase C, protein tyrosine phosphatase 1B, and matrix metalloproteinase-2. 2-[(3-Fluorophenyl)sulfonyl]-1,2,3,4-tetrahydroisoquinoline has also been studied for its potential use as a fluorescent probe for the detection of protein kinase C activity in living cells.